Journal Name:Nanoscale Advances
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Extraction and Characterization of Cellulosic Fibers from Jenfokie and Doby Stems: Effect of Extraction Methods on Physicochemical, Mechanical, and Thermal Properties
Nanoscale Advances ( IF 0 ) Pub Date: 2023-07-02 , DOI: 10.1080/15440478.2023.2229518
ABSTRACTThis experimental study aims to explore natural lignocellulosic fibers from Jenfokie and Doby plants. The effect of the fiber (water-retted and non-retted) extraction methods on physical, mechanical, thermal, chemical, and crystallinity properties were experimentally investigated for fibers collected from the eastern highlands of Ethiopia. The chemical composition (cellulose, hemicellulose, lignin, extractives, etc.) was determined after different treatment processes. The tensile strength maximum of up to 72 cN/tex and 56 cN/tex, and cellulose content up to 85% and 81% were obtained for Jenfokie and Doby retted extracted fibers, respectively. There was small difference lignin extracted by Klason method and the alkaline hydrogen peroxide (APH) method. Each step-wise extracted fiber was characterized to cognize the intrinsic changes during the multi-step extraction process. The diameters were determined by Optical Microscope (OM), the removal of non-cellulosic materials by Fourier Transform Infrared (FT-IR) spectroscopy, the thermal stability (up to 375°C) by thermogravimetry (TGA), and the crystallinity index (up to 73%) by using X-ray Diffraction (XRD). An improvement in cellulose content, density, moisture absorption, tensile strength, thermal stability, and crystallinity of Jenfokie (unstudied or new) and Doby plant retted fibers would be promising for composite and textile materials.
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Bacterial Cellulose: Natural Biomaterial for Medical and Environmental Applications
Nanoscale Advances ( IF 0 ) Pub Date: 2023-06-02 , DOI: 10.1080/15440478.2023.2218623
ABSTRACTExtensive research has been conducted during 20th century to discover renewable natural polymers that are sustainable. Cellulose represents one such biomaterial which is abundant, renewable, and biodegradable. Both plant and microbial biomass can be processed to make cellulose. Bacterial cellulose (BC) is a prospective natural polymer produced by certain bacteria during their growth phase. BC is hydrophilic biopolymer, fibrous (20–100 nm diameter), and biocompatible. In contrast to plant cellulose, BC has the benefit of being in form, which is both, highly crystalline and extremely pure. This review provides a crisp summary of the synthesis and functionalization of BC, and its applications in the fields of biomedicine and the environment.
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Optimization of Process Conditions of Cotton Fabric Dyeing with Nettle Leaf Extract for Antibacterial Application Using Central Composite Design
Nanoscale Advances ( IF 0 ) Pub Date: 2023-06-27 , DOI: 10.1080/15440478.2023.2228485
ABSTRACTIn this study, all conditions of the natural dyeing process of cotton fabric with antibacterial efficiency, extracted from the leaves of the nettle were optimized using a central composite design. The optimized dyeing conditions are: concentration of 16.943 g, temperature of 50 °C, time of 40 min, and the color strength obtained at optimum condition was 1.53. The Nettle natural dye is applied to cotton fabrics by the Pad-Dry-Cure method for imparting antibacterial properties to the textile product for apparel applications. Biomordants were applied on scoured cotton fabric in the pre-mordanting process of dyeing. Color characteristics of the dyed fabrics were measured by CIE L*a*b* value using a spectrophotometer. Gram-positive (S. aureus) and gram-negative (E. coli) bacterial assessments were performed quantitatively using the AATCC-100 test method. The results provided evidence that the treated fabric exhibits higher antibacterial efficiency of gram-positive and gram-negative bacteria by 96.5–98% reduction compared to the control samples, respectively. The one having the highest antibacterial activity was washed 15 times under the same conditions and samples were taken after 1, 5, 10, and 15 washes. They retained nearly 91% S. aureus and 94% E. coli activity up to 10 launderings against the two bacteria.
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Performance of Thermal Insulation Material Produced from Lithuanian Sheep Wool
Nanoscale Advances ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1080/15440478.2023.2237682
ABSTRACTIn the current paper, the thermal insulation material from the wool of sheep grown in Lithuania is analyzed. Three types of thermal insulation material were produced: horizontal orientations, corrugated from the individual layer obtained, and corrugated from individual mats. The 50 mm thick products were prepared and their main performance characteristics were evaluated: thickness changes, thermal conductivity, tensile strength, short-term water absorption, and flammability. Changes in the thickness of the materials were determined under different loads, and dependences on the density of the material were obtained. Thermal conductivity was measured for products of different densities, evaluated separately for horizontal orientation and corrugated products, and density dependences were obtained. Tensile strength was determined along and across the direction of formation for relatively different types of products. For all types of products, the short-term water absorption of the specimens was determined by partial immersion in water, and the results were compared. During the flammability tests, the flame propagation time on the specimen surface and the fact of incineration after removal of the flame source were determined for all types of specimens.
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Selection of Knitted Fabrics Using a Hybrid BBWM-PFTOPSIS Method
Nanoscale Advances ( IF 0 ) Pub Date: 2023-06-26 , DOI: 10.1080/15440478.2023.2224124
ABSTRACTSelecting the best knitted fabric with various comfort properties is considered a complicated multi-criteria decision-making (MCDM) issue that involves ambiguity and vagueness. In such scenarios, Pythagorean fuzzy sets (PFSs) provide an effective tool for addressing uncertainty and ambiguity in MCDM problems that contain human subjective evaluations and judgments. First, this research identifies the factors affecting the comfort of knitted fabrics as the evaluation criteria. Second, the Bayesian best-worst method (BBWM) is preferred for less pairwise comparisons and obtains highly reliable results with a probabilistic perspective for determining the criteria weights. Furthermore, due to its logical computation approach and ease of operation, the technique for order preference by similarity to ideal solution (TOPSIS) is commonly utilized for addressing MCDM problems. Therefore, this research proposes an innovative MCDM framework that combines the BBWM technique with Pythagorean fuzzy TOPSIS (PFTOPSIS). The BBWM determines the criteria weights, and the weighted sine similarity-based PFTOPSIS is utilized to rank alternatives. The proposed BBWM-PFTOPSIS approach was employed to solve a real-world case. Moreover, this article conducts a sensitivity analysis and three comparative analyses to reveal the efficiency and reliability of the BBWM-PFTOPSIS approach. The ranking results establish the viability and effectiveness of BBWM-PFTOPSIS.
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The Light Fastness of the Reactive Dyes on Cationized Cellulose
Nanoscale Advances ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1080/15440478.2023.2215995
ABSTRACTConventional dyeing of cellulose with reactive dyes requires the use of huge quantities of electrolytes and alkalis and the temperature between 60–90°C. Using the above conditions a stable covalent bond is formed between the reactive group of the dye and the hydroxyl group of cellulose. Cationization of cellulose allows to carry out reactive dyeing without electrolytes and alkalis even at room temperature. The dye, depending on the cationic modifier used, can form only ionic bond between sulfonic group of the dye and quaternary group of the modifier or also covalent bond between reactive group of the dye and hydroxyl group of the modifier. In this work we investigate how light fastness is affected by the type of bond with which the dye bound to the cationized cellulose. So far, such research has not been published. We found that the light fastness of the reactive dyeings on cationized cellulose was lower compared to non-cationized cellulose and depends on the kind of modifier used: chlorocholine chloride, 3-chloro-2-hydroxy-propyltrimethylammonium chloride and copolymer [(chloro-methyl)oxirane +1 H-Imidazole]. Density electron changes of ionic bonds between quaternary group of modified cellulose and sulfonic group of reactive dyes were analyzed in relation to the fading process.
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Yield and Quality of Naturally Colored Cotton Fiber Fertilized with Phosphorus Rates in the Brazilian Semiarid
Nanoscale Advances ( IF 0 ) Pub Date: 2023-05-27 , DOI: 10.1080/15440478.2023.2214385
ABSTRACTCultivating naturally colored fiber cotton has excellent potential for the Northeast of Brazil. However, its cultivation in the semiarid occurs with low use of technology and inputs in soils with the low phosphorus content. This work evaluated the productivity and fiber quality of naturally colored cotton cultivars under phosphorus fertilization in the Brazilian semiarid region. The experimental design was randomized blocks, with treatments arranged in split plots and four replications. The five P doses were allocated in the main plot, and four cotton cultivars were in the subplots. Variance analyses were performed for the characteristics evaluated in each agricultural harvest. Tukey test was used to compare the averages for cultivars and agricultural harvests. Increased P availability increased productivity and fiber quality of naturally colored cotton cultivars. Maximum fiber yield was obtained at 240; 240; 199.11, and 60 kg ha−1 in the first crop, respectively. The maximum fiber length was reached at 80.86 kg ha−1 in the BRS Verde cultivar. The maximum uniformity was obtained with the 138.49 kg ha−1, and the cultivar BRS Topázio obtained greater uniformity. Fiber strength increased with the application of P2O5.
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Agrotextiles: Important Characteristics of Fibres and Their Applications – a Review
Nanoscale Advances ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1080/15440478.2023.2211290
ABSTRACTThe global rise in population and growing demand for better and high-quality vegetables and fruits is the main growth driver for agro-textiles. Agro-textiles are the textiles used for crop protection, fertilization, aquaculture, horticulture, and forestry. Fibers for agro-textiles are selected as per the application area in agro-tech. The fibers like, jute, coir, sisal, and hemp have wide applications in agro-textiles. Owing to their price, ease of transport and storage, and longer service life, synthetic fibers are used more than natural fibers in agricultural applications. The most commonly used synthetic fibers in agro-textiles are nylon, polyethylene, polypropylene, polyester, and other high-performance fibers. Today agro-textiles play a significant role to control environment for crop production, eliminate variations in climate, weather change and generate optimum condition for plant growth. Textile structures in various forms are used in shade house/poly house, green house and also in open fields to control environmental factors like, temperature, water, and humidity.
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Banana-Glass Fiber Composite for Acoustic Insulation and Prediction of Its Properties by Fuzzy Logic System
Nanoscale Advances ( IF 0 ) Pub Date: 2023-05-19 , DOI: 10.1080/15440478.2023.2212928
ABSTRACTThe objective of the current study is to develop a model employing a fuzzy logic expert system (FLES) for predicting the noise reduction coefficient (NRC) of a banana-glass fiber composite. Banana fiber has a strong ability to muffle sounds while having low tensile strength. Glass fiber, on the other hand, has a limited capacity for sound absorption despite having considerable tensile strength. A composite consisting of banana and glass fiber has been developed in order to increase noise reduction capability while keeping appropriate tensile strength. The sound adsorption test was done by passing sound through composites via an impedance tube. It was found that 25% banana and 75% glass hybrid composite having 5 mm thickness shows 375.96% more NRC than 100% glass fiber composite. Only a 25% increase of banana fiber content increased NRC incredibly. Different compositions of glass fiber, banana fiber, and thicknesses of the composites were taken as the input variables and the output, noise reduction coefficient. To better comprehend the relationship between these variables, a fuzzy logic-based model was created and the model’s coefficient of determination (R2) was found to be 0.9884. The model accurately anticipated the noise reduction coefficient of the composites with varying constituent percentages and thicknesses.
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The Effect of Microcrystalline Cellulose on the Physical, Thermal, and Mechanical Properties of Composites Based on Cantala Fiber and Recycled High-Density Polyethylene
Nanoscale Advances ( IF 0 ) Pub Date: 2023-04-29 , DOI: 10.1080/15440478.2023.2204454
ABSTRACTThis research is conducted to improve the performance of plant fiber-based composites by inserting microcrystalline cellulose (MCC). MCC was incorporated into a mixture of recycled high-density polyethylene (rHDPE) and cantala fiber at a ratio of 1, 2, 3, and 4% wt. The composites rHDPE/cantala fiber/MCC were fabricated via a twin screw extruder followed by a hot press. The composite’s mechanical, physical, and thermal properties were tested to investigate the effect of adding MCC. It was observed that the enhancement of MCC led to a significant improvement in the mechanical performance of the composite. Adding 4%wt MCC resulted in a significant improvement in mechanical properties of 50.7%, 31%, and 37.7%, respectively, in tensile strength, bending strength, and impact strength compared to rHDPE/cantala composite without MCC. Adding MCC up to 4% wt slightly increased the composite density from 0.88gr/cm3 to 0.90 gr/cm3. The enhancement of MCC did not significantly change the diffraction peak position of the composite. However, composite crystallinity increased by 6.7%. In addition, the augment of MCC increased the thermal stability of the composite, as indicated by the delay in composite degradation.
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